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molecular formula C6H3F2NO3 B051165 2,5-Difluoro-4-nitrophenol CAS No. 120103-18-6

2,5-Difluoro-4-nitrophenol

Cat. No. B051165
CAS RN: 120103-18-6
M. Wt: 175.09 g/mol
InChI Key: WOQWWNJQZLYLMC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08362248B2

Procedure details

To a solution of 2,5-difluoro-4-nitro-phenol (4.86 g, 28.2 mmol) in acetonitrile (50 mL), potassium carbonate (4.7 g, 34 mmol) and bromoethane (4.21 mL, 56.4 mmol) were added. After stirring at 70° C. for 3.5 hours, iodoethane (2.73, 33.8 mmol) was added and mixture was stirred at 80° C. After 20 hours, mixture was concentrated and extracted with methylene chloride and 2M NaOH solution. Organic phases were dried over magnesium sulfate, filtered, and concentrated to give 1-ethoxy-2,5-difluoro-4-nitro-benzene as a yellow solid (5.05 g, 88%). 1HNMR (CDCl3, 400 MHz) δ 7.92-7.88 (m, 1H), 6.82-6.78 (m, 1H), 4.21-4.16 (q, 1H), 4.13-4.07 (q, J=7.0 Hz, 2H), 1.54-1.51 (t, J=7.0 Hz, 3H).
Name
2,5-difluoro-4-nitro-phenol
Quantity
4.86 g
Type
reactant
Reaction Step One
Name
potassium carbonate
Quantity
4.7 g
Type
reactant
Reaction Step One
Name
bromoethane
Quantity
4.21 mL
Type
reactant
Reaction Step One
Name
acetonitrile
Quantity
50 mL
Type
solvent
Reaction Step One
Name
iodoethane
Quantity
33.8 mmol
Type
reactant
Reaction Step Two
Name
1-ethoxy-2,5-difluoro-4-nitro-benzene
Yield
88%

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:7]=[C:6]([N+:8]([O-:10])=[O:9])[C:5]([F:11])=[CH:4][C:3]=1[OH:12].C(=O)([O-])[O-].[K+].[K+].Br[CH2:20][CH3:21].ICC>C(#N)C>[CH2:20]([O:12][C:3]1[CH:4]=[C:5]([F:11])[C:6]([N+:8]([O-:10])=[O:9])=[CH:7][C:2]=1[F:1])[CH3:21] |f:1.2.3|

Inputs

Step One
Name
2,5-difluoro-4-nitro-phenol
Quantity
4.86 g
Type
reactant
Smiles
FC1=C(C=C(C(=C1)[N+](=O)[O-])F)O
Name
potassium carbonate
Quantity
4.7 g
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
bromoethane
Quantity
4.21 mL
Type
reactant
Smiles
BrCC
Name
acetonitrile
Quantity
50 mL
Type
solvent
Smiles
C(C)#N
Step Two
Name
iodoethane
Quantity
33.8 mmol
Type
reactant
Smiles
ICC

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
70 °C
Stirring
Type
CUSTOM
Details
After stirring at 70° C. for 3.5 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
mixture was stirred at 80° C
WAIT
Type
WAIT
Details
After 20 hours
Duration
20 h
CONCENTRATION
Type
CONCENTRATION
Details
mixture was concentrated
EXTRACTION
Type
EXTRACTION
Details
extracted with methylene chloride and 2M NaOH solution
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
Organic phases were dried over magnesium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 3.5 h
Name
1-ethoxy-2,5-difluoro-4-nitro-benzene
Type
product
Smiles
C(C)OC1=C(C=C(C(=C1)F)[N+](=O)[O-])F
Measurements
Type Value Analysis
AMOUNT: MASS 5.05 g
YIELD: PERCENTYIELD 88%
YIELD: CALCULATEDPERCENTYIELD 88.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.